Cas no 13222-85-0 (4-Methylbenzene-1-carboxylic anhydride)

• Product Name: 4-Methylbenzene-1-carboxylic anhydride
• CAS No: 13222-85-0
• MF: C₁₆H₁₄O₃
• MW: 254.280564785004
• MDL: MFCD00048100
• CID: 211905
• Update Time: 2025-07-23

4-Methylbenzene-1-carboxylic anhydride Chemical and Physical Properties

Names and Identifiers

• 4-Methylbenzoic anhydride
• 4-Methylbenzene-1-Carboxylic Anhydride
• 4-Methylphenyl anhydride
• Benzoic acid,4-methyl-, 1,1'-anhydride
• (4-methylbenzoyl) 4-methylbenzoate
• P-TOLUIC ANHYDRIDE
• Bis(4-methylbenzoic)anhydride
• 4-Methylbenzoic acid anhydride
• BJMLLSSSTGHJJE-UHFFFAOYSA-N
• AK114040
• p-Toluylsaureanhydrid
• para-toluic anhydride
• 4-Methylphenyl anhydride #
• 4-methylbenzoyl 4-methylbenzoate
• 5949AA
• STL484761
• 4-Methylbenzene-1-ca
• 4-Methylbenzene-1-carboxylic anhydride

• MDL： MFCD00048100
• Inchi： 1S/C16H14O3/c1-11-3-7-13(8-4-11)15(17)19-16(18)14-9-5-12(2)6-10-14/h3-10H,1-2H3
• InChI Key： BJMLLSSSTGHJJE-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC(C)=CC=1)=O)C(C1C=CC(C)=CC=1)=O

Computed Properties

• Exact Mass: 254.09400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 289
• Topological Polar Surface Area: 43.4

Experimental Properties

• Density: 1.1565 (rough estimate)
• Melting Point: 86-89℃
• Boiling Point: 411.6°C at 760 mmHg
• Refractive Index: 1.5600 (estimate)
• PSA: 43.37000
• LogP: 3.30060
• Sensitiveness: Moisture Sensitive

4-Methylbenzene-1-carboxylic anhydride Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on 4-Methylbenzene-1-carboxylic anhydride

Recent Advances in the Application of 4-Methylbenzene-1-carboxylic Anhydride (CAS: 13222-85-0) in Chemical Biology and Pharmaceutical Research

4-Methylbenzene-1-carboxylic anhydride (CAS: 13222-85-0) is a key chemical intermediate with significant applications in pharmaceutical synthesis and chemical biology. Recent studies have highlighted its utility in the development of novel therapeutic agents and as a versatile building block in organic synthesis. This research brief aims to summarize the latest findings related to this compound, focusing on its synthetic applications, biological activities, and potential therapeutic uses.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the use of 4-Methylbenzene-1-carboxylic anhydride as a precursor for the synthesis of small-molecule inhibitors targeting protein-protein interactions (PPIs). The study demonstrated that derivatives of this compound exhibited high binding affinity to specific protein targets involved in cancer progression. The researchers employed a combination of computational modeling and high-throughput screening to identify the most promising candidates, paving the way for further preclinical development.

Another notable application of 4-Methylbenzene-1-carboxylic anhydride was reported in a recent ACS Chemical Biology article, where it was utilized in the synthesis of fluorescent probes for imaging cellular processes. The anhydride's reactivity allowed for efficient conjugation with various fluorophores, enabling real-time visualization of enzymatic activity in live cells. This approach has potential implications for understanding disease mechanisms and developing targeted therapies.

From a synthetic chemistry perspective, a 2024 study in Organic Letters detailed a novel method for the asymmetric synthesis of chiral compounds using 4-Methylbenzene-1-carboxylic anhydride as a key intermediate. The researchers achieved high enantioselectivity and yield, demonstrating the compound's versatility in constructing complex molecular architectures. This advancement is particularly relevant for the production of enantiopure pharmaceuticals.

In terms of safety and pharmacokinetics, recent toxicological evaluations have confirmed that 4-Methylbenzene-1-carboxylic anhydride exhibits favorable metabolic stability and low cytotoxicity at therapeutic concentrations. These findings, published in Chemical Research in Toxicology, support its continued use in drug discovery programs. However, researchers emphasize the need for careful handling due to its potential irritant properties.

Looking forward, the unique chemical properties of 4-Methylbenzene-1-carboxylic anhydride continue to inspire innovative applications across multiple domains of chemical biology. Its role in fragment-based drug discovery, bioconjugation chemistry, and materials science is expected to expand as researchers uncover new ways to leverage its reactivity and structural features. The compound's CAS number (13222-85-0) has become increasingly prominent in patent applications, indicating growing commercial interest in its pharmaceutical applications.